Cas no 89680-17-1 (H-D-Met-Met-Oh)

• Product Name: H-D-Met-Met-Oh
• CAS No: 89680-17-1
• MF: C₁₀H₂₀N₂O₃S₂
• MW: 280.407400131226
• MDL: MFCD00237846
• CID: 712208
• PubChem ID: 6993084
• Update Time: 2025-07-28

H-D-Met-Met-Oh Chemical and Physical Properties

Names and Identifiers

• L-Methionine,D-methionyl-
• D-methionyl-L-methionine
• H-D-MET-MET-OH
• H-D-Met-Met-Oh

• MDL： MFCD00237846
• Inchi： 1S/C10H20N2O3S2/c1-16-5-3-7(11)9(13)12-8(10(14)15)4-6-17-2/h7-8H,3-6,11H2,1-2H3,(H,12,13)(H,14,15)/t7-,8+/m1/s1
• InChI Key： ZYTPOUNUXRBYGW-SFYZADRCSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC([C@@H](CCSC)N)=O

Computed Properties

• Exact Mass: 280.09153485g/mol
• Monoisotopic Mass: 280.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-D-Met-Met-Oh

Comprehensive Guide to H-D-Met-Met-OH (CAS No. 89680-17-1): Properties, Applications, and Market Insights

H-D-Met-Met-OH (CAS No. 89680-17-1) is a dipeptide derivative composed of two methionine residues linked via a peptide bond, with a free carboxyl group at the C-terminus. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential applications in peptide synthesis, drug development, and nutraceutical formulations. Below, we delve into its chemical characteristics, synthesis methods, industrial uses, and emerging trends in the global market.

The molecular formula of H-D-Met-Met-OH is C₁₀H₂₀N₂O₄S₂, with a molecular weight of 296.41 g/mol. Its structure features two sulfur-containing methionine units, which contribute to its role in antioxidant activity and cellular protection. Researchers often explore this dipeptide for its ability to mimic natural bioactive peptides, making it valuable in studies related to metabolic regulation and protein engineering.

One of the most searched questions about H-D-Met-Met-OH is: "What are the applications of H-D-Met-Met-OH in drug discovery?" This compound is frequently utilized as a building block in solid-phase peptide synthesis (SPPS), where its stability and solubility properties are advantageous. Additionally, its potential to modulate enzyme activity and receptor binding has sparked interest in designing novel therapeutics for metabolic disorders and inflammatory conditions.

From an industrial perspective, H-D-Met-Met-OH is increasingly used in cosmeceuticals and dietary supplements. Its sulfur groups are known to support skin health by promoting collagen synthesis and reducing oxidative stress—a trending topic in the beauty and wellness industry. Companies are also exploring its incorporation into functional foods aimed at boosting immune response and detoxification pathways.

The global market for peptide-based compounds like H-D-Met-Met-OH is projected to grow at a CAGR of 7.5% from 2023 to 2030, driven by demand in biopharmaceuticals and personalized medicine. Key manufacturers are investing in scalable synthesis techniques, such as enzymatic coupling and green chemistry approaches, to meet regulatory and sustainability standards.

In summary, H-D-Met-Met-OH (CAS No. 89680-17-1) is a versatile dipeptide with expanding applications across multiple sectors. Its compatibility with bioconjugation strategies and relevance in preclinical research make it a compound of enduring scientific and commercial interest.